Cas no 313528-72-2 (N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 313528-72-2
• MF: C₂₁H₂₁N₃O₃S₂
• MW: 427.539742231369
• CID: 6302330
• PubChem ID: 1355958
• Update Time: 2025-05-20

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• SR-01000394556-1
• AKOS002229408
• 4-(pyrrolidin-1-ylsulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide
• N-[4-(4-METHYLPHENYL)-1,3-THIAZOL-2-YL]-4-(PYRROLIDINE-1-SULFONYL)BENZAMIDE
• SR-01000394556
• AB00666693-01
• F0012-0207
• Oprea1_863156
• 313528-72-2

• Inchi： 1S/C21H21N3O3S2/c1-15-4-6-16(7-5-15)19-14-28-21(22-19)23-20(25)17-8-10-18(11-9-17)29(26,27)24-12-2-3-13-24/h4-11,14H,2-3,12-13H2,1H3,(H,22,23,25)
• InChI Key： VOCCMZYQXUNBHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC(C)=CC=2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 427.10243389g/mol
• Monoisotopic Mass: 427.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Overview of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 313528-72-2)

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS 313528-72-2) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular framework. The compound features a thiazole ring linked to a 4-methylphenyl group and a pyrrolidine sulfonyl moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and autoimmune disease treatments. CAS 313528-72-2 is frequently discussed in academic circles for its potential to interact with specific protein targets, a topic highly searched in platforms like PubMed and Google Scholar. Its benzamide-thiazole core structure shares similarities with FDA-approved drugs, sparking inquiries about its bioavailability and metabolic stability—common questions posed in AI-driven drug development forums.

The synthesis of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are widely explored in modern medicinal chemistry. Laboratories often optimize these procedures to enhance yield and purity, addressing a key concern in industrial-scale production. Discussions around "green chemistry alternatives" for such syntheses are trending, reflecting broader environmental sustainability goals in the pharmaceutical sector.

Analytical characterization of this compound typically employs techniques like HPLC, NMR, and mass spectrometry—methods frequently searched by quality control professionals. The pyrrolidine sulfonyl group’s conformational flexibility also makes it a subject of computational chemistry studies, where molecular docking simulations predict its binding affinities. These aspects resonate with the growing integration of AI in molecular modeling, a hot topic in 2024’s scientific discourse.

From a commercial perspective, suppliers of CAS 313528-72-2 emphasize its high purity grades (>98%) to meet research standards. The compound’s stability under various storage conditions is another frequently queried aspect, particularly by logistics teams handling temperature-sensitive materials. Such details are critical for laboratories focusing on reproducibility—a cornerstone in peer-reviewed studies.

Emerging studies suggest derivatives of this compound may exhibit synergistic effects with existing therapeutics, a concept explored in combination therapy research. This aligns with patient-centric searches about "personalized treatment options" and "drug resistance solutions." While clinical data remain preliminary, the structural versatility of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide positions it as a scaffold for future derivatization.

In summary, 313528-72-2 represents a compelling case study at the intersection of synthetic chemistry and biomedical innovation. Its relevance to cutting-edge therapeutic areas and methodological advancements ensures sustained interest across academia and industry, while SEO-optimized queries continue to highlight its role in next-generation drug design.